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Compound of Interest

Compound Name: 3,5-Dibromobenzonitrile

Cat. No.: B1351247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 3,5-Dibromobenzonitrile, a brominated

benzonitrile compound utilized in proteomics research and as an intermediate in organic

synthesis.[1][2] This document outlines its core chemical and physical properties, details a

standard experimental protocol for its synthesis, and presents a logical workflow for its

characterization.

Core Properties and Data
3,5-Dibromobenzonitrile is an organic compound with the chemical formula C7H3Br2N.[2] It

typically appears as a colorless crystal or a white to light yellow crystalline powder.[2][3][4]

Quantitative Data Summary

The key physicochemical properties of 3,5-Dibromobenzonitrile are summarized in the table

below for easy reference and comparison.
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Property Value Source

Molecular Formula C7H3Br2N [1][2][5][6][7]

Molecular Weight 260.91 g/mol [1][5]

260.9134 g/mol [6]

260.92 g/mol [4]

Melting Point 98 °C [3]

Boiling Point 261.2 ± 20.0 °C (Predicted) [3]

Density 2.06 ± 0.1 g/cm3 (Predicted) [3]

Purity ≥98% [1][4]

Solubility Soluble in Methanol [3]

Soluble in Ethanol and

Dimethyl Sulfoxide
[2]

Experimental Protocols
A common method for the preparation of 3,5-Dibromobenzonitrile involves the reaction of 3-

bromobenzonitrile with an appropriate Grignard reagent followed by reaction with N,N-

Dimethylformamide (DMF).

Synthesis of 3,5-Dibromobenzonitrile from 1,3,5-Tribromobenzene[8]

Materials:

Dry LiCl

iPrMgCl (2M in THF)

Tetrahydrofuran (THF)

3-bromobenzonitrile

N,N-Dimethylformamide (DMF)
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Saturated aqueous Na2SO3 solution

Chloroform (CHCl3)

Sodium sulfate (Na2SO4)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

To a flask containing dry LiCl (0.35 g, 8.24 mmol), add iPrMgCl (2M in THF, 4.1 mL) and

THF (5 mL) at 15 °C.

Stir the mixture for 15 minutes.

Slowly add a solution of 3-bromobenzonitrile (1.46 g, 8.03 mmol) in THF (1 mL) to the

reaction mixture and continue stirring for an additional 15 minutes.

Cool the mixture to 0 °C and slowly add DMF (1.3 mL, 12 mmol).

Stir the reaction mixture for 2 hours at 0 °C.

Pour the reaction mixture into a saturated aqueous Na2SO3 solution and extract with

CHCl3 (3 x 30 mL).

Combine the organic layers, dry with Na2SO4, and filter.

Remove the solvent under reduced pressure.

Purify the residue by silica gel column chromatography using a hexane/ethyl acetate (9:1,

v/v) eluent to yield pure 3,5-dibromobenzonitrile.
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The following diagrams illustrate the logical progression from starting materials to the final,

purified compound, and a general workflow for its subsequent analysis.

Starting Materials
(1,3,5-Tribromobenzene, LiCl, iPrMgCl, THF, 3-bromobenzonitrile, DMF)
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Caption: Workflow for the synthesis of 3,5-Dibromobenzonitrile.
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Caption: General workflow for the analysis of synthesized compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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